Cas no 100192-10-7 (Benzeneacetonitrile,5-acetyl-2-ethoxy-)

• Product Name: Benzeneacetonitrile,5-acetyl-2-ethoxy-
• CAS No: 100192-10-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 124001
• PubChem ID: 71434375
• Update Time: 2025-04-18

Benzeneacetonitrile,5-acetyl-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,5-acetyl-2-ethoxy-
• Acetonitrile,(5-acetyl-2-ethoxyphenyl)- (6CI)
• (5-Acetyl-2-ethoxyphenyl)acetonitrile
• 100192-10-7
• Acetonitrile, (5-acetyl-2-ethoxyphenyl)- (6CI)

• Inchi： 1S/C12H13NO2/c1-3-15-12-5-4-10(9(2)14)8-11(12)6-7-13/h4-5,8H,3,6H2,1-2H3
• InChI Key： PQLVVZLKLRHGGX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C)=O)=CC=1CC#N

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 50.09